Cas no 1417036-28-2 (2-(3-Methoxy-4-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

2-(3-Methoxy-4-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane structure
1417036-28-2 structure
Product Name:2-(3-Methoxy-4-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
CAS No:1417036-28-2
MF:C14H21BO3
MW:248.125744581223
MDL:MFCD18732611
CID:2950835
PubChem ID:69938122
Update Time:2024-11-02

2-(3-Methoxy-4-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

    • 3-甲氧基-4-甲基苯硼酸频呢醇酯
    • 2-(3-methoxy-4-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • 1417036-28-2
    • MFCD18732611
    • EN300-3187719
    • Z2181913463
    • SCHEMBL6921637
    • AT16618
    • JPMHBFLCTSQWPA-UHFFFAOYSA-N
    • CS-0178417
    • BS-30865
    • 3-Methoxy-4-methylphenylboronic acid, pinacol ester
    • 2-(3-Methoxy-4-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • MDL： MFCD18732611
    • Inchi： 1S/C14H21BO3/c1-10-7-8-11(9-12(10)16-6)15-17-13(2,3)14(4,5)18-15/h7-9H,1-6H3
    • InChI Key： JPMHBFLCTSQWPA-UHFFFAOYSA-N
    • SMILES： O1B(C2C=CC(C)=C(C=2)OC)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 248.1583747 g/mol
  • Monoisotopic Mass: 248.1583747 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 287
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 27.7
  • Molecular Weight: 248.13

2-(3-Methoxy-4-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Pricemore >>

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